Cas no 871269-18-0 (5-bromo-N-butyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-bromo-N-butyl-2-methoxybenzene-1-sulfonamide
• CAS No: 871269-18-0
• MF: C₁₁H₁₆BrNO₃S
• MW: 322.218641281128
• MDL: MFCD08056377
• CID: 720648
• PubChem ID: 4984510
• Update Time: 2025-04-19

5-bromo-N-butyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,5-bromo-N-butyl-2-methoxy-
• 5-Bromo-N-butyl-2-methoxybenzenesulfonamide
• 5-Bromo-N-butyl-2-methoxybenzenesulphonamide
• F3386-0578
• 871269-18-0
• 5-bromo-N-butyl-2-methoxybenzene-1-sulfonamide
• WJB26918
• MFCD08056377
• CS-0456574
• DTXSID10407248
• Z45517013
• SB82705
• AKOS001263360
• BS-25859

• MDL： MFCD08056377
• Inchi： 1S/C11H16BrNO3S/c1-3-4-7-13-17(14,15)11-8-9(12)5-6-10(11)16-2/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： ZJAXDELRBUTLDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(NCCCC)(=O)=O)OC

Computed Properties

• Exact Mass: 321.00300
• Monoisotopic Mass: 321.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Melting Point: 93-96
• PSA: 63.78000
• LogP: 4.00780

5-bromo-N-butyl-2-methoxybenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)